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Compound of Interest

Compound Name:
Dioxobis(pentane-2,4-dionato-

O,O')uranium

Cat. No.: B097291 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Uranyl acetylacetonate [UO₂(acac)₂] is a coordination complex of the uranyl ion with

acetylacetonate ligands. This compound exhibits properties that are highly valuable in various

analytical chemistry applications. Its ability to form stable, colored complexes and its

electrochemical activity make it a versatile reagent for the quantitative analysis of uranium and

for the development of sensitive analytical methods. These notes provide detailed protocols for

the application of uranyl acetylacetonate in spectrophotometric and electrochemical analyses.

Physicochemical Properties of Uranyl
Acetylacetonate
A thorough understanding of the physicochemical properties of uranyl acetylacetonate is

essential for its effective application in analytical method development.
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Property Value Reference

Molecular Formula C₁₀H₁₄O₆U

Molecular Weight 524.23 g/mol

Appearance Yellow-orange crystalline solid

Solubility

Soluble in organic solvents

(e.g., butyl acetate,

chloroform), slightly soluble in

water.

[1]

Application 1: Spectrophotometric Determination of
Uranium
The formation of a colored chelate between the uranyl ion and acetylacetone allows for the

simple and rapid spectrophotometric quantification of uranium. This method is based on the

solvent extraction of the uranyl acetylacetonate complex and the measurement of its

absorbance.

Quantitative Data
Parameter Value Conditions Reference

Wavelength of

Maximum Absorbance

(λmax)

365 mµ In butyl acetate [1]

Molar Extinction

Coefficient (ε)
~2640 L·mol⁻¹·cm⁻¹

At 365 mµ in butyl

acetate
[1]

Beer's Law Validity

Range

Up to 70 ppm of

uranium
In butyl acetate [1]

Optimal pH for

Extraction
6.5 - 7.0 [1]
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Experimental Protocol: Spectrophotometric
Determination
1. Objective: To determine the concentration of uranium in an aqueous sample by solvent

extraction and spectrophotometry.

2. Materials and Reagents:

Standard uranium solution (e.g., from uranyl nitrate)
5% (w/v) Acetylacetone solution in water
Butyl acetate
Sodium hydroxide (NaOH) or Ammonium hydroxide (NH₄OH) for pH adjustment
Hydrochloric acid (HCl) for pH adjustment
Anhydrous sodium sulfate
Separatory funnels (100 mL)
Volumetric flasks
Pipettes
pH meter
UV-Vis Spectrophotometer

3. Procedure:

Experimental Workflow

Sample Preparation Solvent Extraction Analysis

Aqueous Sample Add 5% Acetylacetone Adjust pH to 6.5-7.0 Add Butyl Acetate Shake and Separate Layers Collect & Dehydrate Organic Layer Measure Absorbance at 365 nm Generate Calibration Curve Determine Uranium Concentration

Click to download full resolution via product page

Caption: Workflow for Spectrophotometric Determination of Uranium.

Application 2: Electrochemical Determination of
Uranium
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The electrochemical properties of the uranyl ion allow for its quantification using techniques

such as polarography and voltammetry. Acetylacetone can be used as a chelating agent and

an extracting solvent prior to the electrochemical measurement.

Quantitative Data
Parameter Value Conditions Reference

Half-wave Potential

(E₁/₂)
-1.5 V

vs. Ag/AgClO₄ in

acetylacetone
[2]

Optimal pH for

Extraction
7.9 With 0.1 M NaClO₄ [2]

Linear Calibration

Range (DC

Polarography)

1.0 x 10⁻⁵ M to 6.0 x

10⁻⁴ M
[2]

Linear Calibration

Range (Differential

Pulse Polarography)

2.0 x 10⁻⁷ M to 1.0 x

10⁻⁵ M
[2]

Experimental Protocol: Differential Pulse Polarographic
Determination
1. Objective: To determine the concentration of uranyl ions in an aqueous sample after

extraction with acetylacetone.

2. Materials and Reagents:

Standard uranium solution
Acetylacetone (purified)
Sodium perchlorate (NaClO₄)
Sodium hydroxide (NaOH) for pH adjustment
Supporting electrolyte (e.g., tetrabutylammonium perchlorate - TBAP in acetylacetone)
Separatory funnels
Volumetric flasks
Pipettes
pH meter
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Polarograph/Voltammetric analyzer with a dropping mercury electrode (DME) or other
suitable working electrode, a reference electrode (e.g., Ag/AgClO₄), and a counter electrode.

3. Procedure:

Experimental Workflow

Sample Preparation Solvent Extraction Electrochemical Analysis

Aqueous Sample with 0.1M NaClO4 Adjust pH to 7.9 Extract with Acetylacetone Collect Organic Phase Add Supporting Electrolyte De-aerate Solution Differential Pulse Polarography Measure Peak Current at -1.5 V Quantify Uranium Concentration

Click to download full resolution via product page

Caption: Workflow for Electrochemical Determination of Uranium.

Logical Relationship: Method Selection
The choice between spectrophotometric and electrochemical methods often depends on the

required sensitivity and the sample matrix.

Analytical Requirement

Higher Concentration Range (ppm)

Concentration

Lower Concentration Range (ppb)

Concentration

Spectrophotometry Electrochemical Methods (DPP)

Click to download full resolution via product page

Caption: Logic for Selecting an Analytical Method based on Concentration.
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Conclusion
Uranyl acetylacetonate serves as a valuable reagent in the analytical chemistry of uranium.

The protocols outlined above for spectrophotometric and electrochemical determination provide

robust and reliable methods for the quantification of uranium in various samples. The choice of

method will be dictated by the specific requirements of the analysis, including sensitivity,

sample matrix, and available instrumentation. Proper validation of these methods in the user's

laboratory is essential to ensure accurate and precise results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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